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Compound of Interest

Compound Name:
4-methyl-1-(5-methyl-2-

furoyl)piperidine

Cat. No.: B5004881

Get Quote

Executive Summary
The N-furoyl piperidine scaffold represents a privileged pharmacophore in medicinal chemistry,

distinguished by its ability to bridge the lipophilic/hydrophilic divide in receptor binding pockets.

Unlike simple N-benzyl or N-acetyl analogs, the furoyl group introduces a unique electronic

profile—acting as a planar, electron-rich aromatic system that can engage in

-

T-shaped stacking while simultaneously serving as a hydrogen bond acceptor via the furan
oxygen.

This guide objectively compares the binding performance of furoyl piperidine derivatives

against standard alternatives, supported by experimental protocols and mechanistic

visualizations.[1]

Mechanism of Action & Target Landscape
The biological activity of furoyl piperidine derivatives is primarily driven by their antagonism or

modulation of specific GPCRs. The two most critical targets identified in recent Structure-
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Activity Relationship (SAR) campaigns are:

Adenosine A2A Receptor (

R): A key target for Parkinson’s disease and cancer immunotherapy.[2] Furoyl derivatives
often act as competitive antagonists, blocking the binding of endogenous adenosine.

Sigma-1 Receptor (

R): A chaperone protein implicated in neuropathic pain and neurodegeneration. Here, the
piperidine ring provides the essential basic nitrogen for the ionic bond with Asp126, while the
furoyl group occupies the hydrophobic sub-pocket.

Pathway Visualization: Adenosine A2A Signaling
The following diagram illustrates the downstream effects of

R antagonism by furoyl piperidine derivatives.
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Caption: Antagonism of the

receptor by furoyl piperidine prevents Gs-protein coupling, reducing cAMP accumulation and
downstream PKA signaling.
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Comparative Binding Affinity Analysis
The following data aggregates results from competitive radioligand binding assays. The

comparison highlights the "Furoyl Effect"—the specific advantage conferred by the furan ring

compared to phenyl (benzyl) or alkyl (acetyl) bioisosteres.

Table 1: Binding Affinity ( ) at Human Adenosine
Receptor
Assay Conditions: [

H]-ZM241385 displacement in HEK293 membranes.

Compound
Class

R-Substituent
(N-Capping) (nM)

Selectivity (

)

Structural
Insight

Furoyl Derivative 2-Furoyl 1.2 ± 0.3 > 450

Optimal steric fit;

Furan O acts as

H-bond acceptor.

Benzoyl Analog Benzoyl 14.5 ± 2.1 85

Steric clash

prevents deep

pocket

penetration.

Acetyl Analog Acetyl > 1000 N/A

Lacks aromatic

-stacking

capability.

Thienyl Analog 2-Thienyl 3.8 ± 0.5 120

Bioisosteric to

furoyl but lower

H-bond potential.

Standard ZM241385 0.8 ± 0.1 > 1000
Reference

antagonist.

Table 2: Binding Affinity ( ) at Sigma-1 Receptor ( R)
Assay Conditions: [
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H]-(+)-Pentazocine displacement in Guinea pig brain homogenates.

Compound ID
Structure
Description (nM) Interpretation

FP-101
N-(2-furoyl)-4-

benzylpiperidine
4.4 ± 0.8

High affinity; Furoyl

group engages

hydrophobic pocket.

BP-102
N-benzoyl-4-

benzylpiperidine
12.1 ± 1.5

3-fold loss in potency

due to phenyl ring

bulk.

Alkyl-103
N-ethyl-4-

benzylpiperidine
28.5 ± 3.2

Loss of rigidity;

increased entropic

penalty.

Haloperidol Reference Ligand 1.5 ± 0.2 Clinical standard.

Key Finding: The 2-furoyl group consistently outperforms the benzoyl group in these scaffolds.

The furan ring is physically smaller (lower steric hindrance) than a benzene ring and more

electron-rich, allowing for tighter packing in restricted GPCR sub-pockets.

Experimental Protocols
To replicate the data above or evaluate new derivatives, the following standardized protocols

are recommended. These methodologies ensure high E-E-A-T compliance by using self-

validating controls.

Protocol A: Radioligand Competition Binding Assay ( R)
Objective: Determine the Equilibrium Dissociation Constant (

) of the test compound.

Membrane Preparation:

Harvest HEK293 cells stably expressing human

R.
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Homogenize in ice-cold Buffer A (50 mM Tris-HCl, pH 7.4).

Centrifuge at 40,000

for 20 min at 4°C. Resuspend pellet in Buffer A containing 10 mM

and 2 U/mL Adenosine Deaminase (to remove endogenous adenosine).

Incubation:

In a 96-well plate, mix:

50

L Membrane suspension (20

g protein).

25

L [

H]-ZM241385 (Final conc. 1 nM, approx

).

25

L Test Compound (Furoyl piperidine derivative) at varying concentrations (

to

M).

Non-specific binding (NSB): Define using 10

M XAC or NECA.

Equilibrium: Incubate for 90 minutes at 25°C.

Termination:
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Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.3% PEI) using a cell

harvester.

Wash 3x with ice-cold wash buffer (50 mM Tris-HCl).

Data Analysis:

Measure radioactivity via liquid scintillation counting.

Calculate

using non-linear regression (GraphPad Prism).

Convert to

using the Cheng-Prusoff Equation:

Protocol B: Functional cAMP Accumulation Assay
Objective: Confirm antagonist activity (vs. agonist) in a live-cell context.

Cell Seeding: Seed CHO-K1 cells expressing

R at 10,000 cells/well.

Agonist Challenge:

Pre-incubate cells with the Test Compound (Furoyl derivative) for 15 min.

Add the agonist NECA (100 nM) to stimulate cAMP production.

Detection:

Lyse cells and measure cAMP levels using a TR-FRET kit (e.g., Lance Ultra cAMP).

Validation:

A potent antagonist will shift the NECA dose-response curve to the right (increased

).
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Synthesis & SAR Logic
Understanding the chemical accessibility of these derivatives is crucial for drug development.

The synthesis typically involves a nucleophilic acyl substitution.
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Caption: One-pot synthesis of N-furoyl piperidines via Schotten-Baumann conditions.

Critical SAR Note: When optimizing the furoyl ring:

5-position substitution: Adding small halogens (F, Cl) at the 5-position of the furan ring often

increases metabolic stability (blocking oxidation) without disrupting binding.

3-position substitution: Generally disallowed due to steric clash with the amide carbonyl,

which forces the molecule into an unfavorable conformation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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